Cas no 935845-19-5 (Tert-butyl (3R)-3-(acetylsulfanyl)-pyrrolidine-1-carboxylate)

Tert-butyl (3R)-3-(acetylsulfanyl)-pyrrolidine-1-carboxylate structure
935845-19-5 structure
Product Name:Tert-butyl (3R)-3-(acetylsulfanyl)-pyrrolidine-1-carboxylate
CAS No:935845-19-5
MF:C11H19NO3S
MW:245.338462114334
CID:2149096
Update Time:2023-08-04

Tert-butyl (3R)-3-(acetylsulfanyl)-pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl (3R)-3-(acetylsulfanyl)-pyrrolidine-1-carboxylate
    • Tert-butyl (3R)-3-(acetylsulfanyl)-pyrrolidine-1-carboxylate
    • Inchi: 1S/C11H19NO3S/c1-8(13)16-9-5-6-12(7-9)10(14)15-11(2,3)4/h9H,5-7H2,1-4H3/t9-/m1/s1
    • InChI Key: KYLJPUGKGHFDOL-SECBINFHSA-N
    • SMILES: S(C(C)=O)[C@H]1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 285
  • Topological Polar Surface Area: 71.9
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